BENGHE Foundational & Exploratory

Check Availability & Pricing

Demethylsonchifolin chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B12315830

Demethylsonchifolin: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Demethylsonchifolin is a sesquiterpenoid lactone, a class of natural products known for a
wide range of biological activities. This document provides a concise summary of the available
chemical and physical properties of Demethylsonchifolin. At present, detailed peer-reviewed
studies on its specific biological activities, mechanisms of action, and associated signaling
pathways are not extensively available in the public domain. Consequently, this guide focuses
on its foundational chemical information and highlights the need for further research to
elucidate its potential therapeutic applications.

Chemical Structure and Properties

Demethylsonchifolin possesses a complex polycyclic structure characteristic of
sesquiterpenoid lactones. Its chemical identity is established by its unique molecular formula
and systematic name.

Chemical Identifiers
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Identifier Value

(3aR,4R,6E,10Z,11aR)-10-Methyl-4-{[(22)-2-
methyl-2-butenoyl]oxy}-3-methylene-2-oxo-

IUPAC Name
2,3,3a,4,5,8,9,11a-octahydrocyclodecalb]furan-
6-carboxylic acid

CAS Number 956384-55-7[1]

Chemical Formula C20H2406[1]

) Currently not available in public chemical
SMILES String datab
atabases.

Physicochemical Properties

The following table summarizes the predicted and available physicochemical properties of
Demethylsonchifolin. These values are crucial for understanding its behavior in biological
systems and for the design of future studies.

Property Value Source
Molecular Weight 360.4 g/mol [1] ChemicalBook][1]
Boiling Point 563.2 £ 50.0 °C (Predicted) ChemicalBook][1]
Density 1.21 + 0.1 g/cm? (Predicted) ChemicalBook
pKa 4.49 + 0.60 (Predicted) ChemicalBook

Biological Activity and Mechanism of Action

Currently, there is a significant gap in the scientific literature regarding the specific biological
activities and mechanism of action of Demethylsonchifolin. While many sesquiterpenoid
lactones exhibit anti-inflammatory and anticancer properties, often through modulation of
signaling pathways like NF-kB, specific studies on Demethylsonchifolin are required to
confirm such effects.
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The NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is
a critical regulator of inflammatory responses, cell survival, and proliferation. Many natural
products exert their anti-inflammatory effects by inhibiting this pathway. A logical starting point
for investigating the biological activity of Demethylsonchifolin would be to assess its impact
on NF-kB signaling.

Proposed Investigational Workflow

Should researchers pursue the biological evaluation of Demethylsonchifolin, a potential
experimental workflow is outlined below. This workflow is hypothetical and based on standard
practices for evaluating the anti-inflammatory potential of novel compounds.
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Figure 1: Proposed experimental workflow for investigating the anti-inflammatory activity of

Demethylsonchifolin.

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of

Demethylsonchifolin are not currently published in peer-reviewed journals. For researchers

interested in studying this compound, the following general methodologies, adapted from

studies on similar natural products, can serve as a starting point.

General Protocol for Assessing Anti-Inflammatory
Activity in Macrophages

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%
FBS and 1% penicillin-streptomycin at 37°C in a 5% CO: incubator.

Cell Viability Assay: Cells are seeded in a 96-well plate and treated with varying
concentrations of Demethylsonchifolin for 24 hours. Cell viability is assessed using an MTT
assay to determine non-toxic concentrations.

LPS Stimulation and Treatment: Cells are pre-treated with non-toxic concentrations of
Demethylsonchifolin for 1 hour, followed by stimulation with lipopolysaccharide (LPS; 1
png/mL) for 24 hours to induce an inflammatory response.

Nitric Oxide (NO) Measurement: The concentration of nitrite, a stable metabolite of NO, in
the culture supernatant is measured using the Griess reagent.

Cytokine Measurement: The levels of pro-inflammatory cytokines such as TNF-a and IL-6 in
the culture supernatant are quantified using commercially available ELISA kits.

Western Blot Analysis: Cell lysates are prepared, and proteins are separated by SDS-PAGE.
The expression levels of key proteins in the NF-kB signaling pathway (e.g., p-IkBa, IkBq,
p65) are analyzed by Western blotting using specific antibodies.

Conclusion and Future Directions

Demethylsonchifolin is a natural product with a defined chemical structure but largely

unexplored biological potential. The lack of available data on its bioactivity presents a
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significant opportunity for novel research. Future studies should focus on:

o Comprehensive Biological Screening: Evaluating the effects of Demethylsonchifolin across
a range of cell-based assays to identify potential therapeutic areas, including inflammation,
cancer, and infectious diseases.

e Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways modulated by Demethylsonchifolin.

« In Vivo Efficacy and Safety: Assessing the therapeutic efficacy and safety profile of
Demethylsonchifolin in relevant animal models of disease.

The generation of such data will be crucial for determining the potential of
Demethylsonchifolin as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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